4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine
Description
This compound is a pyrimidine derivative characterized by a piperazine-linked fluoropyrimidine moiety at position 4, a methyl group at position 5, and a methylsulfanyl group at position 2. The fluorine atom at position 5 of the pyrimidine ring enhances metabolic stability and binding affinity, while the methylsulfanyl group may influence lipophilicity and solubility. The ethyl group on the fluoropyrimidine subunit could contribute to steric effects during target interactions .
Properties
IUPAC Name |
4-ethyl-5-fluoro-6-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN6S/c1-4-12-13(17)15(20-10-19-12)23-7-5-22(6-8-23)14-11(2)9-18-16(21-14)24-3/h9-10H,4-8H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBIKANLBYRFUSV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)N2CCN(CC2)C3=NC(=NC=C3C)SC)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Table 1: Structural and Functional Comparison
Key Observations
Core Structure Variations: The target compound’s pyrimidine core contrasts with the thieno[3,2-d]pyrimidine in . Pyrimidine derivatives with thiazole () or benzimidazole () substituents exhibit distinct electronic profiles, affecting target selectivity.
Substituent Effects: Fluorine vs. Morpholine: Fluorine in the target compound improves metabolic stability compared to morpholine-containing analogs, which prioritize solubility . Methylsulfanyl vs.
Piperazine Linker :
- Piperazine is a common linker in kinase inhibitors. The 6-ethyl-5-fluoropyrimidin-4-yl substituent in the target compound may confer selectivity for specific kinase isoforms over the methanesulfonyl-piperazine in , which is associated with broader target engagement .
Research Findings and Limitations
- Activity Data: No direct bioactivity data for the target compound is available in the provided evidence. Comparisons rely on structural analogs (e.g., ’s pyrimidine derivatives show IC₅₀ values in the nanomolar range for kinase targets).
- Synthetic Challenges : The ethyl-fluoropyrimidine-piperazine subunit in the target compound may pose synthetic hurdles compared to simpler morpholine or thiazole derivatives .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
